
Compound of Interest

Compound Name: Pinacyanol bromide

Cat. No.: B1316297

Pinacyanol Bromide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pinacyanol bromide, with the systematic IUPAC name (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;bromide, is a catio

Chemical Structure and Properties
Pinacyanol bromide possesses a polymethine chain linking two quinoline heterocyclic systems. This conjugated π-system is responsible for its char

digraph "Pinacyanol_bromide_structure" {

  graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

  node [shape=plaintext, fontname="Arial", fontsize=12];

  edge [fontname="Arial", fontsize=10];

// Atom nodes

N1 [label="N", pos="0,1.5!"];

N2 [label="N", pos="5,1.5!"];

C1 [label="C", pos="-1,1.5!"];

C2 [label="C", pos="-1.5,0.5!"];

C3 [label="C", pos="-1,-0.5!"];

C4 [label="C", pos="0,-0.5!"];

C5 [label="C", pos="0.5,0.5!"];

C6 [label="C", pos="-2.5,0.5!"];

C7 [label="C", pos="-3,-0.5!"];

C8 [label="C", pos="-2.5,-1.5!"];

C9 [label="C", pos="-1.5,-1.5!"];

C10 [label="C", pos="1,1.5!"];

C11 [label="C", pos="2,1.5!"];

C12 [label="C", pos="3,1.5!"];

C13 [label="C", pos="4,1.5!"];

C14 [label="C", pos="6,1.5!"];

C15 [label="C", pos="6.5,0.5!"];

C16 [label="C", pos="6,-0.5!"];

C17 [label="C", pos="5,-0.5!"];

C18 [label="C", pos="7.5,0.5!"];

C19 [label="C", pos="8,-0.5!"];

C20 [label="C", pos="7.5,-1.5!"];

C21 [label="C", pos="6.5,-1.5!"];

C22 [label="C", pos="-0.5,2.5!"];

C23 [label="C", pos="-1,3.5!"];
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C24 [label="C", pos="5.5,2.5!"];

C25 [label="C", pos="6,3.5!"];

Br [label="Br-", pos="3,-2.5!"];

// Bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- N1;

N1 -- C1;

C2 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C3;

C1 -- C10;

C10 -- C11;

C11 -- C12;

C12 -- C13;

C13 -- N2;

N2 -- C14;

C14 -- C15;

C15 -- C16;

C16 -- C17;

C17 -- N2;

C15 -- C18;

C18 -- C19;

C19 -- C20;

C20 -- C21;

C21 -- C16;

N1 -- C22;

C22 -- C23;

N2 -- C24;

C24 -- C25;

// Double bonds

edge [style=double];

C1=C5;

C3=C9;

C6=C7;

C10=C11;

C12=C13;

C14=C17;

C16=C21;

C18=C19;
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// Aromatic rings (approximated with alternating single/double bonds)

edge [style=solid];

C2 -- C3 [style=double];

C4 -- C5 [style=double];

C7 -- C8 [style=double];

C15 -- C16 [style=double];

C17 -- N2 [style=double];

C19 -- C20 [style=double];

}

Figure 2: General workflow for the synthesis of Pinacyanol bromide.

Materials:

Quinaldine ethiodide

Quinoline ethiodide

Anhydrous ethanol

Pyridine

Diethyl ether
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Anion exchange resin (bromide form)

Procedure:

Dissolve quinaldine ethiodide and quinoline ethiodide in anhydrous ethanol in a round-bottom flask.

Add pyridine to the solution and reflux the mixture for several hours. The reaction progress can be monitore

After the reaction is complete, cool the mixture to room temperature and then in an ice bath to precipitate 

Collect the crystals by filtration and wash with cold ethanol and then diethyl ether.

Recrystallize the crude product from ethanol to obtain pure Pinacyanol iodide.

To obtain Pinacyanol bromide, dissolve the purified Pinacyanol iodide in a suitable solvent and pass it thro
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Evaporate the solvent to yield Pinacyanol bromide.

Pinacyanol Bromide as a pH Indicator

Pinacyanol bromide exhibits solvatochromism, and its color is sensitive to the polarity and pH of the medium.

Preparation of Indicator Solution:

Prepare a 0.1% (w/v) solution of Pinacyanol bromide in ethanol.

Procedure for pH Determination:

Add 1-2 drops of the Pinacyanol bromide indicator solution to the sample solution.

Observe the color change and compare it to a standard color chart to estimate the pH.

pH Range

< 6.0

6.0 - 7.0

> 7.0
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Note: The exact pH transition range and colors can be influenced by the solvent system and the presence of oth

Mitochondrial Staining Protocol

Pinacyanol is a vital stain that can be used to visualize mitochondria in living cells.[3] The cationic nature

Figure 3: Workflow for mitochondrial staining with Pinacyanol bromide.

Materials:
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Live cells cultured on glass-bottom dishes or coverslips

Pinacyanol bromide

Absolute ethanol

Physiological saline or cell culture medium

Fluorescence microscope

Procedure:

Preparation of Staining Solution: Prepare a 0.1% stock solution of Pinacyanol bromide in absolute alcohol. I

Cell Preparation: Grow cells to the desired confluency on a suitable imaging substrate.

Staining: Remove the culture medium and wash the cells with pre-warmed physiological saline. Add the Pinacya
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Washing: Remove the staining solution and wash the cells gently with pre-warmed physiological saline to remo

Imaging: Immediately visualize the stained mitochondria using a fluorescence microscope with appropriate fil

Biological Activity and Signaling Pathways

The primary application of Pinacyanol bromide in a biological context is as a fluorescent probe and stain. The

Safety and Handling

Pinacyanol bromide should be handled with care in a laboratory setting. It is advisable to wear personal prote

Conclusion

Pinacyanol bromide is a versatile cyanine dye with a rich history and a growing number of applications in mode

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomus.edu.iq [uomus.edu.iq]

2. researchgate.net [researchgate.net]

3. med.nagoya-u.ac.jp [med.nagoya-u.ac.jp]

4. Chart of pH Indicator Ranges [sciencecompany.com]

To cite this document: BenchChem. [Pinacyanol bromide chemical structure and properties]. BenchChem, [2025]. [Online PDF]. Available at: [https

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1316297?utm_src=pdf-body
https://www.benchchem.com/product/b1316297?utm_src=pdf-body
https://www.benchchem.com/product/b1316297?utm_src=pdf-body
https://www.benchchem.com/product/b1316297?utm_src=pdf-custom-synthesis
https://uomus.edu.iq/En/EnNewCol.aspx?depid=14&newid=68365
https://www.researchgate.net/publication/360020025_The_First_Century_of_Successful_Applications_of_Pinacyanol_Some_Noteworthy_Results
https://www.med.nagoya-u.ac.jp/medlib/nagoya_j_med_sci/pdf/v16n4p247_254.pdf
https://www.sciencecompany.com/ph_indicator_ranges.aspx
https://www.benchchem.com/product/b1316297#pinacyanol-bromide-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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